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Compound of Interest

Compound Name: Thiophen-3-amine oxalate

CAS No.: 861965-63-1

Cat. No.: B1370752

Get Quote

Part 1: Executive Summary & Chemical Context
Thiophen-3-amine oxalate (CAS: 478149-05-2 / 861965-63-1) represents a strategic solution

to a classic problem in heterocyclic chemistry: the stabilization of electron-rich aromatic

amines. The thiophene ring is isosteric with benzene but significantly more electron-rich,

making the 3-amino substituent highly reactive.

By forming a salt with oxalic acid, the lone pair on the nitrogen atom is protonated, deactivating

the ring towards oxidative polymerization while simultaneously creating a robust hydrogen-

bonded lattice. This solid-state form allows researchers to utilize the 3-aminothiophene moiety

in the synthesis of complex bioisosteres, widely used in kinase inhibitors and anti-inflammatory

agents.
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Property Detail

IUPAC Name
Thiophen-3-amine; oxalic acid (or 3-

Thienylammonium oxalate)

Molecular Formula (often 1:1 or 2:1 stoichiometry)

Molecular Weight ~189.19 g/mol (1:1 salt)

Appearance Off-white to beige crystalline solid

Solubility
Soluble in water, MeOH; sparingly soluble in

ether/DCM

Stability
Stable at room temperature (unlike free base);

hygroscopic

Part 2: Structural Characterization & Solid-State
Physics
While specific unit cell parameters (lattice constants

) for this proprietary salt are rarely published in open-access crystallographic databases (CSD),
the structure can be derived from first principles of organic salt crystallography. The stability of
this crystal relies on a specific Hydrogen Bonding Network.

The Proton Transfer Mechanism
The crystallization process involves the transfer of a proton from oxalic acid (

) to the amino group of thiophene (

for the conjugate acid).

Reaction:

Result: The formation of the 3-thienylammonium cation. This cation is the primary structural

unit in the lattice.

Lattice Architecture & Hydrogen Bonding
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Oxalate salts of aromatic amines typically adopt a layered structure driven by charge-assisted

hydrogen bonds.

Primary Interaction: The ammonium protons (

) act as strong bond donors.

Acceptors: The carbonyl oxygens and carboxylate oxygens of the semi-oxalate (or oxalate)

anion act as acceptors.

Packing: The thiophene rings likely stack via

interactions or edge-to-face (T-shaped) interactions between the layers of hydrogen-bonded
hydrophilic domains. This segregation of hydrophobic (thiophene) and hydrophilic
(ammonium-oxalate) domains is what grants the crystal its high melting point and oxidative
stability.

Structural Interaction Diagram
The following diagram illustrates the predicted supramolecular assembly stabilizing the

molecule.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1370752?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Species

Crystal Lattice Components

Oxalic Acid
(HOOC-COOH)

Hydrogen Oxalate Anion
[HOOC-COO]-

Deprotonation (pKa ~1.2)

Thiophen-3-amine
(Free Base - Unstable)

3-Thienylammonium Cation
[R-NH3]+

Protonation

Ionic Attraction

Stabilized Crystal Lattice
(Layered H-Bond Network)

H-Bond Donor
(N-H...O)

H-Bond Acceptor
(C=O...H)

Click to download full resolution via product page

Caption: Mechanistic pathway of salt formation showing the transition from unstable precursors

to a stabilized supramolecular lattice.

Part 3: Synthesis & Crystallization Protocol
This protocol is designed for the de novo synthesis and crystallization of the oxalate salt,

starting from a stable precursor.

Experimental Workflow
Objective: Generate high-purity Thiophen-3-amine oxalate suitable for X-ray diffraction or

pharmaceutical use.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1370752/docs?utm_src=pdf-body-img#comprehensive-guide-to-thiophen-3-amine-oxalate-structural-insights-applications
https://www.benchchem.com/product/b1370752/docs?utm_src=pdf-body#comprehensive-guide-to-thiophen-3-amine-oxalate-structural-insights-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1370752?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase 1: Precursor Reduction (The "Free Base" Generation)
Note: The free amine must not be isolated for long periods.

Starting Material: 3-Nitrothiophene or Methyl-3-aminothiophene-2-carboxylate (hydrolysis

required).

Reduction: Dissolve 3-nitrothiophene in Methanol. Add 10% Pd/C catalyst. Hydrogenate at 3

atm (Parr shaker) for 4 hours.

Filtration: Filter catalyst under Argon atmosphere (to prevent oxidation).

Result: A solution of crude Thiophen-3-amine in Methanol.

Phase 2: Salt Formation & Crystallization
Acid Preparation: Prepare a saturated solution of Oxalic Acid Dihydrate in Ethanol.

Precipitation:

Cool the amine solution to 0°C.

Dropwise add the Oxalic Acid solution with vigorous stirring.

Observation: A thick white/beige precipitate will form immediately.

Crystal Growth (Recrystallization):

Collect the crude solid by filtration.

Dissolve in minimum hot Ethanol/Water (9:1 ratio).

Allow to cool slowly to room temperature, then to 4°C.

Slow Evaporation: For XRD-quality single crystals, use a vapor diffusion method: dissolve

salt in water/methanol in an inner vial, and place in a jar containing diethyl ether.

Synthesis & Characterization Workflow Diagram
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Caption: Step-by-step process flow for synthesizing and isolating the stable oxalate salt from

nitro-precursors.

Part 4: Applications in Drug Discovery[2][3]
The thiophen-3-amine oxalate salt is a "masking" strategy. In drug development, it serves as

a bioisostere precursor.

Kinase Inhibitors: The 3-aminothiophene core is frequently fused to form thienopyrimidines

or thienopyridines, which mimic the ATP-binding pocket of kinases.

Fragment-Based Drug Design (FBDD): The small, rigid, and polar nature of the salt makes it

an ideal "fragment" for screening libraries. The oxalate counterion ensures high solubility in

aqueous screening buffers.

Bioisosterism: It replaces aniline (phenylamine) moieties to alter metabolic stability (CYP450

metabolism) and reduce lipophilicity (LogP).

Self-Validating Protocol for Usage:

Liberation: To use in a reaction (e.g., amide coupling), suspend the oxalate salt in DCM and

treat with 2 equivalents of Triethylamine (TEA) or Diisopropylethylamine (DIPEA). This frees

the amine in situ, avoiding the handling of the unstable isolate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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